Cas no 428-68-2 (2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane)

• Product Name: 2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane
• CAS No: 428-68-2
• MF: C₅H₂F₉I
• MW: 359.959485530853
• CID: 2625625
• PubChem ID: 52991873
• Update Time: 2025-04-21

2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane Chemical and Physical Properties

Names and Identifiers

• DTXSID40681079
• MFCD18074329
• 428-68-2
• 2-IODO-2-(TRIFLUOROMETHYL)-1,1,1,4,4,4-HEXAFLUOROBUTANE
• Butane, 1,1,1,4,4,4-hexafluoro-2-iodo-2-(trifluoromethyl)-?
• 2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane

• Inchi： 1S/C5H2F9I/c6-3(7,8)1-2(15,4(9,10)11)5(12,13)14/h1H2
• InChI Key： DMCRZIQQALSJMD-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(C(F)(F)F)CC(F)(F)F

Computed Properties

• Exact Mass: 359.90575Da
• Monoisotopic Mass: 359.90575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų